Cas no 446299-78-1 ([6-[2,2-Dimethylpropanoyl(methyl)amino]-5-methylpyridin-3-yl]boronic acid)

• Product Name: [6-[2,2-Dimethylpropanoyl(methyl)amino]-5-methylpyridin-3-yl]boronic acid
• CAS No: 446299-78-1
• MF: C₁₂H₁₉BN₂O₃
• MW: 250.101863145828
• CID: 4734338
• Update Time: 2023-08-16

[6-[2,2-Dimethylpropanoyl(methyl)amino]-5-methylpyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [6-[2,2-Dimethylpropanoyl(methyl)amino]-5-methylpyridin-3-yl]boronic acid

• Inchi： 1S/C12H19BN2O3/c1-8-6-9(13(17)18)7-14-10(8)15(5)11(16)12(2,3)4/h6-7,17-18H,1-5H3
• InChI Key： ZPSWINWDALGUCQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)N(C)C1C(C)=CC(B(O)O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 304
• Topological Polar Surface Area: 73.7